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Compound of Interest

Compound Name: Levonorgestrel-D8

Cat. No.: B12419506 Get Quote

Essential Safety and Handling Guide for
Levonorgestrel-D8
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of

Levonorgestrel-D8, a potent synthetic progestogen. The following procedures are designed to

minimize exposure risk and ensure a safe laboratory environment.

Levonorgestrel-D8 is classified as a hazardous substance, suspected of causing cancer and

having the potential to damage fertility or the unborn child.[1][2][3] Due to its potency, strict

adherence to these guidelines is imperative.

Hazard Identification and Classification

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b12419506?utm_src=pdf-interest
https://www.benchchem.com/product/b12419506?utm_src=pdf-body
https://www.benchchem.com/product/b12419506?utm_src=pdf-body
https://esschemco.com/wp-content/uploads/2020/10/Levonorgestrel-D8-1.pdf
https://sds.edqm.eu/pdf/SDS/EDQM_201600525_1.0_SDS_EN.pdf?ref=1693929121
https://cdn.caymanchem.com/cdn/msds/10006318m.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12419506?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard
Classification

GHS Pictogram Signal Word Hazard Statement

Carcinogenicity

(Category 2)
Health Hazard Danger

H351: Suspected of

causing cancer.[1]

Reproductive Toxicity

(Category 1A)
Health Hazard Danger

H360: May damage

fertility or the unborn

child.

Effects on or via

lactation
Health Hazard Danger

H362: May cause

harm to breast-fed

children.

Acute Toxicity

(dermal, inhalation)
Harmful Warning

H312+H332: Harmful

in contact with skin or

if inhaled.

Personal Protective Equipment (PPE)
The selection and proper use of PPE are the primary barriers against exposure to

Levonorgestrel-D8. The following table summarizes the recommended PPE for handling this

compound.
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PPE Category Item
Specifications and
Recommendations

Respiratory Protection
Powered Air-Purifying

Respirator (PAPR)

Recommended for operations

with a high potential for

aerosol or dust generation.

Hoods or full-facepieces can

offer high Assigned Protection

Factors (APFs), potentially up

to 1000.

Reusable Half or Full-

Facepiece Respirator

Use with P100/FFP3

particulate filters. A proper fit

test is mandatory.

Disposable Respirators (e.g.,

N95)

Suitable only for low-risk

activities and not

recommended as primary

protection for handling highly

potent compounds.

Hand Protection Double Gloving

Wear two pairs of nitrile

gloves. The outer glove should

be changed immediately upon

contamination or at regular

intervals.

Body Protection Disposable Coveralls

"Bunny suits" made of

materials like Tyvek® or

microporous film (MPF) to

protect against chemical

splashes and dust are

recommended.

Lab Coat

A dedicated, disposable, or

professionally laundered lab

coat should be worn over

personal clothing.

Eye Protection Safety Goggles or Face Shield Use chemical splash goggles

that provide a complete seal
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around the eyes. A face shield

can be worn over goggles for

additional protection.

Foot Protection Shoe Covers

Disposable shoe covers must

be worn in the designated

handling area and removed

before exiting.

Operational Plan: Step-by-Step Handling Procedure
A systematic approach is crucial for safely handling potent compounds like Levonorgestrel-
D8. The following workflow outlines the key phases of handling, from preparation to post-

handling procedures.
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Preparation Phase

Handling Phase

Post-Handling Phase

1. Designate & Verify
Handling Area

2. Assemble All
Necessary Equipment

3. Don Appropriate
PPE

4. Weigh & Transfer
Compound

Enter Handling Area

5. Conduct
Experiment

6. Immediate Spill
Containment

If Spill Occurs

If Spill Occurs

7. Decontaminate
Work Surfaces

Experiment Complete

Spill Cleaned

8. Doff PPE
Safely

9. Segregate & Dispose
of Waste

Click to download full resolution via product page

Caption: Workflow for Safe Handling of Levonorgestrel-D8.
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Experimental Protocol: Handling Levonorgestrel-D8

Preparation:

Designate a specific area for handling, preferably within a ventilated enclosure such as a

chemical fume hood or a glove box.

Ensure all necessary equipment, including spill kits and decontamination solutions, are

readily available.

Don all required PPE as specified in the table above, ensuring a proper fit.

Handling:

Handle Levonorgestrel-D8 as a solid to minimize the risk of aerosolization. Avoid creating

dust.

Keep containers of the compound tightly closed when not in use.

In case of a spill, immediately alert others in the vicinity. Use a pre-prepared spill kit

suitable for chemical hazards and clean the spill by working from the outside in. All

materials used for the cleanup must be treated as hazardous waste.

Post-Handling:

Thoroughly decontaminate all work surfaces and equipment with a validated cleaning

agent.

Remove PPE in a designated doffing area, taking care to avoid self-contamination.

Dispose of all single-use PPE and contaminated materials in the appropriate hazardous

waste container.

Disposal Plan
Proper disposal of Levonorgestrel-D8 and all associated contaminated materials is critical to

prevent environmental contamination and accidental exposure.
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Waste Generation

Disposal Pathway

Contaminated Solids
(PPE, consumables)

Segregate Waste
at Source

Contaminated Liquids
(solvents, solutions)

Contaminated Sharps
(needles, glassware)

Clearly Label as
'Hazardous Chemical Waste'

Store in Secure,
Designated Area

Arrange for Licensed
Hazardous Waste Collection

Click to download full resolution via product page

Caption: Disposal Workflow for Levonorgestrel-D8 Waste.

Disposal Protocol:

Segregation: Do not mix waste containing Levonorgestrel-D8 with other laboratory waste

streams.

Containers: Use designated, leak-proof, and clearly labeled containers for all waste.

Labeling: All waste containers must be labeled as "Hazardous Chemical Waste" and should

include the name "Levonorgestrel-D8".

Disposal: Dispose of the waste in a manner consistent with federal, state, and local

regulations. This typically involves incineration by a licensed hazardous waste disposal

company. Do not dispose of this material down the drain. Contaminated packaging should be

disposed of as unused product.

By adhering to these safety protocols, researchers can minimize the risks associated with

handling the potent compound Levonorgestrel-D8 and maintain a safe and compliant

laboratory environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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